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Compound of Interest

Compound Name: 6-Acetamidohexanoic acid

Cat. No.: B1664344 Get Quote

An In-depth Technical Guide to 6-
Acetamidohexanoic Acid
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties of 6-Acetamidohexanoic acid. It is intended for researchers, scientists, and

professionals in drug development who require detailed information on this compound. This

document includes tabulated physicochemical data, in-depth experimental protocols for

property determination, and diagrams illustrating its synthesis, experimental workflows, and

biological context.

Chemical Identity
6-Acetamidohexanoic acid, also known as acexamic acid, is a derivative of the amino acid 6-

aminohexanoic acid.[1] It is classified as a medium-chain fatty acid.[2]
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Identifier Value

IUPAC Name 6-acetamidohexanoic acid

Synonyms

Acexamic Acid, 6-Acetamidocaproic acid, N-

Acetyl-6-aminohexanoic acid, epsilon-

acetylaminocaproic acid[1][2]

CAS Number 57-08-9[1]

Molecular Formula C₈H₁₅NO₃[1]

Canonical SMILES CC(=O)NCCCCCC(=O)O[3]

InChI Key WDSCBUNMANHPFH-UHFFFAOYSA-N

Physicochemical Properties
6-Acetamidohexanoic acid presents as a white crystalline powder.[4] It is stable under normal

temperatures and pressures.[4]

Property Value Reference

Molecular Weight 173.21 g/mol [1]

Melting Point 104 °C [5]

Boiling Point Data not available

Solubility

Water: Very soluble. Ethanol:

Slightly soluble. Ether,

Chloroform: Insoluble. DMSO:

1.8 mg/mL (10.39 mM)

[4][6]

pKa 4.75 ± 0.10 (Predicted) [4]

Spectral Data
Comprehensive spectral data is available for the characterization of 6-Acetamidohexanoic
acid. This includes 1H NMR, 13C NMR, IR, and mass spectrometry data, which are crucial for

identity confirmation and purity assessment.[7][8]
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Experimental Protocols
Synthesis of 6-Acetamidohexanoic Acid via N-
acetylation
This protocol describes the synthesis of 6-Acetamidohexanoic acid from 6-aminohexanoic

acid using acetic anhydride. The primary amine group of the starting material acts as a

nucleophile, attacking the electrophilic carbonyl carbon of the acetic anhydride.[9]

Materials and Reagents:

6-aminohexanoic acid

Acetic anhydride

Inert solvent (e.g., anhydrous dioxane or tetrahydrofuran)

Magnetic stirrer and stir bar

Round-bottom flask

Apparatus for filtration (e.g., Büchner funnel and flask)

Drying apparatus (e.g., vacuum oven)

Procedure:

In a clean, dry round-bottom flask, dissolve 6-aminohexanoic acid in the inert solvent.

Purge the flask with an inert gas, such as nitrogen, to prevent the hydrolysis of acetic

anhydride.[9]

While stirring, slowly add acetic anhydride to the solution. An equimolar amount or a slight

excess can be used.

Allow the reaction to proceed at room temperature. The reaction progress can be monitored

using Thin Layer Chromatography (TLC).[9]
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Upon completion, the product may crystallize out of the solution upon cooling.[9]

Collect the solid product by filtration.[9]

Wash the crystals with a small amount of cold solvent to remove impurities.

Dry the purified 6-Acetamidohexanoic acid under vacuum.[9]
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Workflow for Synthesis of 6-Acetamidohexanoic Acid

Reaction Setup

Reaction

Work-up and Purification

Dissolve 6-aminohexanoic acid in inert solvent

Purge flask with nitrogen

Slowly add acetic anhydride while stirring

Stir at room temperature and monitor by TLC

Cool mixture to induce crystallization

Collect crystals by filtration

Wash crystals with cold solvent

Dry product under vacuum

end

Final Product:
6-Acetamidohexanoic acid

Click to download full resolution via product page

Synthesis of 6-Acetamidohexanoic Acid.
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Determination of Melting Point
The melting point is a key physical property for compound identification and purity assessment.

[10] For a pure crystalline solid, the melting point is a sharp, well-defined temperature range.

[11]

Materials and Reagents:

6-Acetamidohexanoic acid sample

Capillary tubes (one end sealed)

Melting point apparatus or Thiele tube setup

Thermometer

Procedure:

Finely powder a small amount of the 6-Acetamidohexanoic acid sample.

Pack the powdered sample into the sealed end of a capillary tube to a height of 1-2 mm.[12]

Place the capillary tube in the heating block of the melting point apparatus.[11]

Heat the sample rapidly to a temperature approximately 10-15°C below the expected melting

point, then reduce the heating rate to about 1-2°C per minute.[11][13]

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range).[13]

Record the temperature at which the entire sample has completely melted (the end of the

melting range).[13]

For accuracy, repeat the measurement with a fresh sample.
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Workflow for Melting Point Determination

Prepare Sample:
- Powder the solid

- Pack into capillary tube (1-2 mm)

Place capillary in melting point apparatus

Heat rapidly to ~15°C below expected M.P.

Reduce heating rate to 1-2°C / min

Record T1: First liquid drop appears

Record T2: All solid has melted

Melting Point Range = T1 - T2

Click to download full resolution via product page

Melting Point Determination Workflow.

Determination of Aqueous Solubility
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This protocol outlines a method for determining the equilibrium solubility of 6-
Acetamidohexanoic acid in water.

Materials and Reagents:

6-Acetamidohexanoic acid

Distilled or deionized water

Vials with screw caps

Constant temperature shaker or rotator

Centrifuge or filtration apparatus (e.g., syringe filters)

Analytical method for quantification (e.g., HPLC, UV-Vis spectroscopy)

Procedure:

Add an excess amount of 6-Acetamidohexanoic acid to a known volume of water in a vial.

This ensures that a saturated solution is formed.

Seal the vial and place it in a constant temperature shaker. Agitate the mixture for a sufficient

period (e.g., 24-48 hours) to ensure equilibrium is reached.

After equilibration, allow the undissolved solid to settle.

Carefully remove an aliquot of the supernatant. To ensure no solid particles are transferred,

centrifugation or filtration of the supernatant is recommended.

Quantify the concentration of 6-Acetamidohexanoic acid in the clear supernatant using a

pre-validated analytical method.

The determined concentration represents the equilibrium solubility at the specified

temperature.
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Workflow for Aqueous Solubility Determination

Add excess solid to known volume of water

Seal and agitate at constant temperature
(e.g., 24-48h) to reach equilibrium

Separate solid and liquid phases
(centrifugation or filtration)

Quantify concentration of the clear supernatant
(e.g., via HPLC)

Solubility Value

Click to download full resolution via product page

Aqueous Solubility Determination Workflow.

Determination of pKa via Potentiometric Titration
Potentiometric titration is a precise method for determining the pKa of weak acids like 6-
Acetamidohexanoic acid.[14]

Materials and Reagents:

6-Acetamidohexanoic acid

Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)
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Standardized hydrochloric acid (HCl) solution (e.g., 0.1 M)

Potassium chloride (KCl) for maintaining ionic strength

Calibrated pH meter and electrode

Burette

Magnetic stirrer and stir bar

Procedure:

Calibrate the pH meter using standard buffers (e.g., pH 4, 7, and 10).[15]

Prepare a solution of 6-Acetamidohexanoic acid of known concentration in water. Maintain

a constant ionic strength using KCl.[15]

If necessary, adjust the initial pH of the solution to the acidic side (e.g., pH 2-3) with the HCl

solution.[15]

Place the solution on a magnetic stirrer and immerse the pH electrode.

Titrate the solution by adding small, precise increments of the standardized NaOH solution

from a burette.[15]

Record the pH value after each addition, allowing the reading to stabilize.

Continue the titration past the equivalence point (typically to a pH of 11-12).

Plot the pH versus the volume of NaOH added. The pKa is the pH at the half-equivalence

point. This can be determined from the inflection point of the titration curve.
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Workflow for pKa Determination via Potentiometric Titration

Prepare analyte solution of known concentration
Calibrate pH meter

Titrate with standardized NaOH solution,
recording pH after each addition

Plot pH vs. Volume of titrant added

Determine equivalence point from the
inflection of the titration curve

pKa = pH at half-equivalence point

pKa Value

Click to download full resolution via product page

pKa Determination Workflow.

Biological Activity and Signaling
6-Acetamidohexanoic acid, or acexamic acid, is recognized for its anti-inflammatory and

antifibrinolytic properties.[5][7] Its mechanism of action is linked to the inhibition of fibrinolysis

by preventing the conversion of plasminogen to plasmin.[4][7] Additionally, it is suggested to

have anti-inflammatory effects by blocking the synthesis of prostaglandins.[2] Prostaglandins
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are lipid compounds involved in inflammation, which are synthesized from arachidonic acid by

cyclooxygenase (COX) enzymes.[16][17] By inhibiting COX, acexamic acid can reduce the

production of prostaglandins, thereby mitigating inflammatory responses.[2]

Simplified Prostaglandin Synthesis Pathway and Site of Action

Arachidonic Acid
(from membrane phospholipids)

Cyclooxygenase Enzymes
(COX-1, COX-2)

Prostaglandins
(e.g., PGG2, PGH2)

Inflammation, Pain, Fever

leads to

6-Acetamidohexanoic Acid
(Acexamic Acid)

Inhibits

Click to download full resolution via product page

Inhibition of Prostaglandin Synthesis.

Safety and Handling
6-Acetamidohexanoic acid may cause skin and respiratory irritation, and poses a risk of

serious eye damage.[4] It is recommended to wear appropriate personal protective equipment,

including gloves and eye protection, when handling this compound.[4] Avoid breathing dust and

ensure thorough washing after handling.[4] Store in a cool, dry place in a tightly sealed

container.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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